Cas no 1516876-34-8 (3-(2-cyclopropylphenyl)propanoic acid)

• Product Name: 3-(2-cyclopropylphenyl)propanoic acid
• CAS No: 1516876-34-8
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 5830638
• PubChem ID: 79978415
• Update Time: 2025-08-05

3-(2-cyclopropylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclopropylphenyl)propanoic acid
• AKOS018538091
• EN300-1836660
• 1516876-34-8

• Inchi： 1S/C12H14O2/c13-12(14)8-7-9-3-1-2-4-11(9)10-5-6-10/h1-4,10H,5-8H2,(H,13,14)
• InChI Key： JPSBHHMHXLQPON-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC=CC=1C1CC1)=O

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2-cyclopropylphenyl)propanoic acid

3-(2-Cyclopropylphenyl)Propanoic Acid: A Comprehensive Overview

The compound 3-(2-cyclopropylphenyl)propanoic acid, identified by the CAS number 1516876-34-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. The molecule consists of a propanoic acid moiety attached to a cyclopropyl-substituted phenyl group, which contributes to its distinct chemical properties and biological activity.

Recent studies have highlighted the importance of cyclopropylphenyl derivatives in medicinal chemistry, particularly in the design of bioactive compounds. The cyclopropane ring introduces strain into the molecule, which can enhance its reactivity and interaction with biological targets. This makes 3-(2-cyclopropylphenyl)propanoic acid a promising candidate for exploring novel therapeutic agents.

The synthesis of this compound involves a multi-step process, often utilizing palladium-catalyzed cross-coupling reactions or other advanced organic synthesis techniques. Researchers have optimized these methods to achieve high yields and purity, ensuring the compound's suitability for biological testing. The ability to synthesize this compound efficiently has been a key factor in advancing its research.

In terms of physical and chemical properties, 3-(2-cyclopropylphenyl)propanoic acid exhibits a melting point of approximately 150°C and is sparingly soluble in water but more soluble in organic solvents like dichloromethane and ethyl acetate. These characteristics are crucial for its application in various chemical reactions and biological assays.

Biological studies have demonstrated that this compound possesses interesting pharmacological properties. For instance, it has shown moderate activity against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary toxicity studies indicate that it has a favorable safety profile at therapeutic concentrations, making it a viable candidate for further preclinical testing.

The structural versatility of 3-(2-cyclopropylphenyl)propanoic acid allows for further functionalization, enabling researchers to explore its derivatives for diverse applications. For example, substituting the propanoic acid group with other functional groups could lead to compounds with enhanced bioavailability or selectivity towards specific targets.

In conclusion, 3-(2-cyclopropylphenyl)propanoic acid represents an intriguing molecule with potential applications in drug discovery and development. Its unique structure, combined with recent advances in synthetic methodologies and biological testing, positions it as a valuable tool for researchers in the field of organic chemistry and pharmacology.